Cas no 1909539-33-8 (N-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide
• CAS No: 1909539-33-8
• MF: C₁₅H₁₄ClFN₄O₂
• MW: 336.748665332794
• CID: 5549600
• PubChem ID: 91816407
• Update Time: 2025-05-21

N-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6495-2575
• N-(3-chloro-4-fluorophenyl)-6-morpholinopyrimidine-4-carboxamide
• AKOS025367103
• N-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide
• 1909539-33-8
• N-(3-chloro-4-fluorophenyl)-6-morpholin-4-ylpyrimidine-4-carboxamide

• Inchi： 1S/C15H14ClFN4O2/c16-11-7-10(1-2-12(11)17)20-15(22)13-8-14(19-9-18-13)21-3-5-23-6-4-21/h1-2,7-9H,3-6H2,(H,20,22)
• InChI Key： KJGZQSDVZGDDKM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1=CC(=NC=N1)N1CCOCC1)=O)F

Computed Properties

• Exact Mass: 336.0789316g/mol
• Monoisotopic Mass: 336.0789316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide

N-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide: A Comprehensive Overview

The compound N-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide (CAS No. 1909539-33-8) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities. The molecule's structure is characterized by a pyrimidine ring system substituted with a morpholine group at the 6-position and a carboxamide group attached to the 4-position. The phenyl ring at the N-position is further substituted with chlorine and fluorine atoms, introducing additional electronic and steric effects that influence its pharmacological properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in targeting key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the morpholine group in this compound adds a unique dimension to its pharmacokinetic profile, enhancing its solubility and bioavailability. Morpholine-containing compounds are also known for their ability to modulate protein-protein interactions, making them valuable in therapeutic interventions.

The chlorine and fluorine substituents on the phenyl ring play a crucial role in tuning the compound's physicochemical properties. Chlorine introduces electron-withdrawing effects, while fluorine enhances lipophilicity and stability. These substituents also contribute to the compound's selectivity towards specific biological targets, making it a promising candidate for precision medicine.

From a synthetic perspective, the construction of this compound involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the pyrimidine core, followed by sequential substitution reactions to introduce the morpholine and carboxamide groups. The introduction of halogens on the phenyl ring is achieved through electrophilic aromatic substitution or coupling reactions, depending on the specific conditions required.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets. Molecular docking studies have revealed potential interactions with kinases, proteases, and other enzymes implicated in disease pathways. These insights have paved the way for experimental validation in cellular models, where the compound has shown promising activity against cancer cell lines.

In terms of therapeutic applications, N-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide has demonstrated potential as an anticancer agent. Preclinical studies suggest that it inhibits key signaling pathways such as MAPK/ERK and PI3K/AKT, which are often dysregulated in malignant tumors. Additionally, its ability to modulate inflammatory cytokines makes it a candidate for treating autoimmune diseases.

The development of this compound also aligns with current trends in green chemistry. Researchers have explored sustainable synthesis routes that minimize waste and reduce environmental impact. For instance, catalytic cross-coupling reactions and biocatalytic transformations have been employed to streamline the synthesis process.

In conclusion, N-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery and development. As ongoing studies continue to uncover its full potential, this compound holds promise for addressing unmet medical needs across various therapeutic areas.